Cas no 870697-21-5 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide
• CAS No: 870697-21-5
• MF: C₁₇H₁₂N₄O₂
• MW: 304.30278301239
• CID: 5475942
• Update Time: 2025-10-16

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1H-benzimidazol-2-yl)phenyl]-1,2-oxazole-5-carboxamide
• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C17H12N4O2/c22-17(15-9-10-18-23-15)19-12-7-5-11(6-8-12)16-20-13-3-1-2-4-14(13)21-16/h1-10H,(H,19,22)(H,20,21)
• InChI Key： IIGDQWYPOSFUSS-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=CC=C(C3NC4=CC=CC=C4N=3)C=C2)=O)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide (CAS 870697-21-5): A Comprehensive Overview

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide (CAS 870697-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic molecule combines a benzodiazole core with an oxazole-carboxamide functional group, making it a versatile scaffold for drug discovery and material science applications. Its unique structure contributes to its potential as a kinase inhibitor and biological probe, aligning with current trends in targeted cancer therapies and precision medicine.

The molecular architecture of CAS 870697-21-5 features a 1,2-oxazole ring conjugated to a benzimidazole moiety through a phenyl linker. This configuration creates multiple hydrogen bonding sites and π-π stacking capabilities, which are crucial for its interactions with biological targets. Researchers particularly value its modifiable carboxamide group, which allows for structural optimization in medicinal chemistry projects. Recent studies (2022-2023) highlight its potential in addressing drug-resistant pathogens – a pressing global health concern that dominates scientific discussions about antimicrobial resistance (AMR).

In pharmaceutical applications, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide demonstrates remarkable structure-activity relationships (SAR) that make it valuable for developing small-molecule therapeutics. Its benzimidazole component is known to interact with ATP-binding sites in various enzymes, while the oxazole ring enhances metabolic stability – a key consideration in modern drug design. These properties position it as a candidate for addressing frequently searched topics like personalized cancer treatment and age-related diseases, which consistently rank high in scientific literature searches and AI-powered research tools.

The synthesis of CAS 870697-21-5 typically involves multi-step organic reactions, including cyclocondensation and amide coupling techniques. Advanced purification methods such as preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization employs NMR spectroscopy (1H, 13C), mass spectrometry, and X-ray crystallography – techniques that are currently trending in chemical analysis discussions due to advancements in AI-assisted spectral interpretation.

From a commercial perspective, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide serves as a valuable research chemical for academic and industrial laboratories. The global market for such specialized compounds is expanding rapidly, driven by increased R&D spending in biopharmaceuticals and agrochemicals – two sectors that frequently appear in economic forecasts and investment analyses. Proper handling requires standard laboratory safety protocols, with particular attention to organic solvent compatibility during experimental procedures.

Emerging research directions for CAS 870697-21-5 include investigations into its photophysical properties for potential applications in organic electronics and sensor development. The compound's conjugated system shows promise for fluorescence-based detection systems, aligning with growing interest in environmental monitoring technologies. These applications respond to increasing public concern about environmental contaminants – a hot topic in both scientific communities and mainstream media discussions about sustainability.

Storage recommendations for N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide emphasize protection from moisture and light exposure, with ideal conditions being desiccated at -20°C. These stability considerations mirror best practices for preserving biologically active compounds, a subject of numerous recent publications about compound degradation pathways. The compound's solubility profile (soluble in DMSO, DMF; sparingly soluble in water) makes it suitable for various biological assay systems.

Patent literature reveals growing intellectual property activity surrounding derivatives of CAS 870697-21-5, particularly in areas of signal transduction inhibition and enzyme modulation. This legal landscape reflects the compound's commercial potential while addressing common patent-related queries from researchers. The scientific community continues to explore its structure-property relationships through computational chemistry approaches, including molecular docking studies and QSAR modeling – techniques that feature prominently in contemporary drug discovery workflows.

In summary, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1,2-oxazole-5-carboxamide represents a compelling case study in modern medicinal chemistry and materials science. Its multifaceted applications respond to current research priorities while offering solutions to persistent challenges in healthcare and technology. As investigation continues, this compound will likely remain relevant to discussions about innovative therapeutics and smart materials – two areas that consistently generate substantial interest across scientific and commercial domains.